Cas no 449793-04-8 (N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide)
N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide
- 4-isopropoxy-N-(2-(4-nitrophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
- Benzamide, N-[2,6-dihydro-2-(4-nitrophenyl)-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-4-(1-methylethoxy)-
- SR-01000570323
- 449793-04-8
- AKOS002097408
- F0541-0635
- SR-01000570323-1
- N-[2-(4-nitrophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-propan-2-yloxybenzamide
- 4-isopropoxy-N-(2-(4-nitrophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
- N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide
- 4-isopropoxy-N-[2-(4-nitrophenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]benzamide
- Oprea1_313799
-
- Inchi: 1S/C21H20N4O6S/c1-13(2)31-17-9-3-14(4-10-17)21(26)22-20-18-11-32(29,30)12-19(18)23-24(20)15-5-7-16(8-6-15)25(27)28/h3-10,13H,11-12H2,1-2H3,(H,22,26)
- InChI Key: OHFWVFSRNRNTEI-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=C([N+]([O-])=O)C=C2)N=C2CS(=O)(=O)CC2=1)(=O)C1=CC=C(OC(C)C)C=C1
Computed Properties
- Exact Mass: 456.11035554g/mol
- Monoisotopic Mass: 456.11035554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 145Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 648.0±55.0 °C(Predicted)
- pka: 12.32±0.20(Predicted)
N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0541-0635-2μmol |
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide |
449793-04-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0541-0635-1mg |
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide |
449793-04-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0541-0635-2mg |
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide |
449793-04-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0541-0635-3mg |
N-[2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-4-(propan-2-yloxy)benzamide |
449793-04-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide
CAS No 449793-04-8: A Comprehensive Overview of N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide
The compound with CAS No 449793-04-8, known as N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl-4-(propan-2-yloxy)benzamide, is a highly specialized organic molecule that has garnered significant attention in the field of chemical synthesis and pharmacology. This compound is notable for its complex structure, which includes a benzamide core linked to a thienopyrazole ring system and a nitrophenyl group. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and material science.
Recent studies have highlighted the potential of this compound as a bioactive molecule. Researchers have explored its ability to modulate key cellular pathways, particularly in the context of inflammatory diseases and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, its ability to target specific kinases involved in cancer cell proliferation has opened new avenues for anticancer drug development.
The synthesis of CAS No 449793-04-8 involves a multi-step process that combines advanced organic chemistry techniques. The core structure is typically constructed through a combination of nucleophilic aromatic substitution and cyclization reactions. The introduction of the nitrophenyl group and the propanol ether substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized this synthesis pathway, making it more efficient and scalable for industrial applications.
In terms of structural characterization, this compound has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have confirmed the stereochemistry and regioselectivity of the molecule, which are critical for understanding its pharmacokinetic properties. Additionally, computational modeling has been employed to predict its binding affinity to various biological targets, providing valuable insights into its potential therapeutic applications.
One of the most intriguing aspects of CAS No 449793-04-8 is its versatility in different chemical environments. Its ability to act as both an electron donor and acceptor makes it suitable for use in electronic materials such as organic semiconductors. Preliminary studies suggest that this compound could be incorporated into organic light-emitting diodes (OLEDs) due to its high electron mobility and stability under thermal conditions.
Looking ahead, the development of CAS No 449793-04-8 is expected to continue at a rapid pace. Collaborative efforts between academic institutions and pharmaceutical companies are already underway to explore its potential as a lead compound for drug development. With ongoing research focusing on improving its bioavailability and reducing potential side effects, this compound holds immense promise for addressing unmet medical needs.
In conclusion, CAS No 449793-04-) represents a significant advancement in modern organic chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in both therapeutic development and materials science. As researchers continue to unlock its full potential, this compound is poised to make a lasting impact on various industries in the years to come.
449793-04-8 (N-2-(4-nitrophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-4-(propan-2-yloxy)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)